Cas no 862979-64-4 (ethyl 4-({7-(2-fluorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}methyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-({7-(2-fluorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}methyl)piperazine-1-carboxylate
• CAS No: 862979-64-4
• MF: C₂₁H₂₅FN₆O₄
• MW: 444.459407567978
• CID: 6342533
• PubChem ID: 4906008
• Update Time: 2024-01-06

ethyl 4-({7-(2-fluorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}methyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({7-(2-fluorophenyl)methyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}methyl)piperazine-1-carboxylate
• F0669-0373
• 862979-64-4
• AKOS001378203
• SR-01000133847-1
• ethyl 4-((7-(2-fluorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)methyl)piperazine-1-carboxylate
• SR-01000133847
• Z237731328
• ethyl 4-[[7-[(2-fluorophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]methyl]piperazine-1-carboxylate

• Inchi： 1S/C21H25FN6O4/c1-3-32-21(31)27-10-8-26(9-11-27)13-16-23-18-17(19(29)24-20(30)25(18)2)28(16)12-14-6-4-5-7-15(14)22/h4-7H,3,8-13H2,1-2H3,(H,24,29,30)
• InChI Key： QMZADSFKZQNEOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C2C(NC(N(C)C=2N=C1CN1CCN(C(=O)OCC)CC1)=O)=O

Computed Properties

• Exact Mass: 444.19213146g/mol
• Monoisotopic Mass: 444.19213146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines